5-Ethoxyfuro[3,4-b]pyridin-7(5H)-one

• IUPAC Name: 5-ethoxy-5H-furo[3,4-b]pyridin-7-one
• InChI: InChI=1S/C9H9NO3/c1-2-12-9-6-4-3-5-10-7(6)8(11)13-9/h3-5,9H,2H2,1H3
• InChI Key: UGVRYNSAVSJNGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1C2=C(C(=O)O1)N=CC=C2
• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol

Description

The compound “5-Ethoxyfuro[3,4-b]pyridin-7(5H)-one” is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings. Heterocyclic compounds are a very important class of compounds in organic chemistry, with many applications in pharmaceuticals, agrochemicals, and materials science.

Molecular Structure Analysis

The molecular structure of “this compound” would likely involve a fused ring system, given the presence of the furo and pyridin components in its name. The “5-Ethoxy” part suggests an ethoxy group (–O–CH2CH3) attached at the 5-position of the ring system.

Chemical Reactions Analysis

Again, while specific reactions involving “this compound” are not available, similar compounds like 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones have been alkylated to afford 7-alkylated derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by factors such as its molecular structure, the presence of functional groups, and the nature of its constituent atoms.

Scientific Research Applications

Synthesis and Structural Analysis

A significant portion of the research focuses on the synthesis and structural characterization of compounds related to "5-Ethoxyfuro[3,4-b]pyridin-7(5H)-one." For instance, studies have demonstrated novel methods for synthesizing complex derivatives involving reactions that yield compounds with potential industrial, biological, and medicinal properties. These methods include multicomponent reactions, ring closure techniques, and exploring the thermodynamic stability and reactivity of these compounds through quantum studies and spectral analysis (S. A. Halim & M. Ibrahim, 2022; E. A. Bakhite et al., 2005).

Applications in Medicinal Chemistry

The compound and its derivatives show promise in the field of medicinal chemistry. Research has explored the synthesis of novel compounds with the potential for antibacterial activity, highlighting the utility of these molecules in developing new pharmaceuticals. For example, the creation of furo[3,2-b]pyrrole derivatives has been investigated for their antibacterial properties against specific bacteria strains, indicating the potential for these compounds to contribute to new antimicrobial agents (Ivana Zemanov et al., 2017).

Environmental and Green Chemistry

Research into environmentally friendly synthesis methods for related compounds emphasizes the importance of sustainable chemistry practices. Studies have highlighted solventless synthesis routes that offer mild reaction conditions and reduce environmental impact, demonstrating the compound's relevance in green chemistry (Z. Kibou et al., 2016).

Theoretical Studies and Property Analysis

Theoretical studies and property analysis of "this compound" derivatives have provided insights into their electronic structure, reactivity, and potential nonlinear optical (NLO) properties. Such studies contribute to understanding the fundamental properties that make these compounds suitable for various applications, including materials science and potentially as components in optical devices (S. A. Halim & M. Ibrahim, 2022).

Mechanism of Action

The mechanism of action would depend on the specific application of “5-Ethoxyfuro[3,4-b]pyridin-7(5H)-one”. For example, if it were to be used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with “5-Ethoxyfuro[3,4-b]pyridin-7(5H)-one” would depend on factors such as its reactivity, toxicity, and environmental impact. These would need to be assessed through experimental studies.

Future Directions

The future directions for research on “5-Ethoxyfuro[3,4-b]pyridin-7(5H)-one” could include exploring its potential applications, studying its reactivity and interactions with other compounds, and investigating its physical and chemical properties in more detail.